Cas no 178556-93-9 (1H-Imidazole-4-carbothioamide,5-amino-N-methyl-(9CI))

• Product Name: 1H-Imidazole-4-carbothioamide,5-amino-N-methyl-(9CI)
• CAS No: 178556-93-9
• MF: C₅H₈N₄S
• MW: 156.208818435669
• CID: 112915
• PubChem ID: 2771326
• Update Time: 2025-04-18

1H-Imidazole-4-carbothioamide,5-amino-N-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carbothioamide,5-amino-N-methyl-(9CI)
• 4-amino-N-methyl-1H-imidazole-5-carbothioamide
• CHEMBL321144
• AKOS006295590
• 178556-93-9
• 4-Amino-N-methyl-1H-imidazole-5-carbimidothioic acid

• Inchi： 1S/C5H8N4S/c1-7-5(10)3-4(6)9-2-8-3/h2H,6H2,1H3,(H,7,10)(H,8,9)
• InChI Key： BWONIEUASUFNCV-UHFFFAOYSA-N
• SMILES： S=C(C1=C(N)N=CN1)NC

Computed Properties

• Exact Mass: 156.04714
• Monoisotopic Mass: 156.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 98.8Ų

Experimental Properties

• PSA: 66.73